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Compound of Interest

Compound Name: Acrylic anhydride

Cat. No.: B1213518

This guide provides an in-depth exploration of acrylic anhydride as a versatile and potent
reagent in modern organic synthesis. Designed for researchers, scientists, and professionals in
drug development, this document moves beyond simple procedural outlines to offer a nuanced
understanding of the causality behind experimental choices, ensuring both technical accuracy
and field-proven insights.

Introduction: The Dual Reactivity of Acrylic
Anhydride

Acrylic anhydride (CAS: 2051-76-5) is a highly reactive organic compound that serves two
primary roles in synthesis: as a powerful acylating agent for introducing the acryloyl group and
as a functional monomer in polymer science.[1][2] Its structure, featuring two vinyl groups
conjugated to carbonyls through an anhydride linkage, imparts a unique dual reactivity. The
anhydride bond is highly susceptible to nucleophilic attack, while the vinyl groups are readily
available for polymerization.[1]

This dual nature makes it an indispensable tool for creating a wide array of molecules, from
specialty esters and amides to complex functionalized polymers and bioactive materials.[3][4]
[5][6] However, its high reactivity also necessitates careful handling and storage to prevent
unwanted polymerization or hydrolysis.[2][7] Commercial preparations are often stabilized with
inhibitors like monomethyl ether hydroquinone (MEHQ).

Physicochemical Properties
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A summary of key properties is essential for effective experimental design.

Property Value Reference

Molecular Formula CeHeOs3 [3]

Molecular Weight 126.11 g/mol [8]

Appearance Colorless to pale yellow liquid [8]

Boiling Point 85-86°C at 17 mmHg [3]

Density ~1.094 g/cm3 [31[6]

Storage Temperature 2-8°C [319]

Key Hazards Moisture- sensitive, irritant, IR
combustible

Core Application: Acylation via Nucleophilic Acyl
Substitution

Acrylic anhydride is an excellent electrophile for acylation reactions, comparable in reactivity
to acyl chlorides but often preferred because the byproduct, acrylic acid, is less corrosive and
volatile than hydrogen chloride.[10][11] The reaction proceeds through a classic nucleophilic
acyl substitution mechanism.

The process involves the attack of a nucleophile (such as an alcohol or amine) on one of the
carbonyl carbons, forming a tetrahedral intermediate. This intermediate then collapses,
expelling a carboxylate (acrylate) anion as a good leaving group to yield the acylated product.
[11][12]
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1. Setup
Dissolve alcohol & base (e.g., pyridine)
in anhydrous solvent (e.g., CHz2Cl2) under Na.

'

2. Cooling
Cool reaction mixture to 0°C
in an ice bath.

i

3. Reagent Addition
Add acrylic anhydride (1.1 eq)
dropwise with vigorous stirring.

'

4. Reaction
Allow to warm to room temperature.
Monitor by TLC until alcohol is consumed.

:

5. Quenching
Slowly add water or dilute acid
to quench excess anhydride.

i

6. Extraction
Extract with an organic solvent.
Wash with NaHCO:s (aq) and brine.

:

7. Drying & Concentration
Dry organic layer (Na2S0a).
Concentrate via rotary evaporation.

i

8. Purification
Purify crude product using
flash column chromatography.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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